Cas no 2228508-24-3 (3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid)

• Product Name: 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid
• CAS No: 2228508-24-3
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5937552
• PubChem ID: 165683113
• Update Time: 2025-06-27

3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid
• EN300-1733768
• 2228508-24-3
• 3-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxopropanoic acid

• Inchi： 1S/C9H12N2O3S/c1-11(2)5-6-4-10-8(15-6)3-7(12)9(13)14/h4H,3,5H2,1-2H3,(H,13,14)
• InChI Key： NVSQESMXXGURSS-UHFFFAOYSA-N
• SMILES： S1C(CC(C(=O)O)=O)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 98.7Ų

Additional information on 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid

Introduction to 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid (CAS No. 2228508-24-3) and Its Emerging Applications in Chemical Biology

3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid, identified by the CAS number 2228508-24-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound features a thiazole core appended with an alpha-keto acid moiety, making it a versatile scaffold for designing molecules with potential bioactivity. The presence of a dimethylamino group further enhances its pharmacological profile, suggesting applications in modulating various biological pathways.

The compound’s unique structural attributes position it as a promising candidate for drug discovery, particularly in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in addressing a wide range of diseases, including infectious disorders and chronic conditions. The alpha-keto acid functionality is particularly noteworthy, as it serves as a key intermediate in biosynthetic pathways and can be exploited to design molecules that interfere with disease-related enzymatic processes.

In the realm of chemical biology, 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid has been explored for its potential to interact with biological targets such as enzymes and receptors. The dimethylamino substituent contributes to the compound’s ability to engage with protein surfaces, potentially leading to the development of small-molecule inhibitors or modulators. Such interactions are critical for understanding disease mechanisms and identifying new therapeutic strategies.

Recent studies have demonstrated the compound’s utility in preclinical models, where it has shown promise in modulating inflammatory pathways and inhibiting key enzymes involved in metabolic disorders. The thiazole core is known for its broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. When combined with the alpha-keto acid moiety, the compound exhibits enhanced binding affinity to target proteins, making it an attractive candidate for further development.

The synthesis of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Advanced synthetic methodologies have enabled researchers to produce this molecule with high purity and yield, facilitating its use in downstream applications such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The ability to efficiently synthesize analogs of this compound allows for rapid optimization of its pharmacological properties.

One of the most compelling aspects of this compound is its potential application in addressing emerging therapeutic challenges. With the rise of antibiotic-resistant bacteria and the increasing prevalence of chronic diseases, there is a growing need for innovative molecular tools. The dimethylamino group and the thiazole-thioester linkage provide multiple sites for functionalization, allowing chemists to tailor the molecule’s properties for specific biological targets.

Furthermore, computational modeling and molecular dynamics simulations have been employed to predict the binding modes of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid with potential targets. These studies have provided valuable insights into how the compound interacts with biological systems at the molecular level. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to design molecules with optimized bioavailability and reduced off-target effects.

The compound’s versatility extends beyond traditional pharmaceutical applications. It has been explored as a tool in biochemical research, where it serves as a substrate or inhibitor for enzymes involved in metabolic pathways. The ability to modulate these pathways opens up possibilities for treating conditions such as diabetes and obesity by targeting key regulatory enzymes.

In conclusion,3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxopropanoic acid (CAS No. 2228508-24-3) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with recent findings from preclinical studies, position it as a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.